Cas no 130165-76-3 ((R)-3-(Methoxycarbonyl)-5-methylhexanoic acid)

(R)-3-(Methoxycarbonyl)-5-methylhexanoic acid structure
130165-76-3 structure
Product Name:(R)-3-(Methoxycarbonyl)-5-methylhexanoic acid
CAS No:130165-76-3
MF:C9H16O4
MW:188.220943450928
CID:147171
PubChem ID:5702633
Update Time:2025-04-19

(R)-3-(Methoxycarbonyl)-5-methylhexanoic acid Chemical and Physical Properties

Names and Identifiers

    • (R)-3-(Methoxycarbonyl)-5-methylhexanoic acid
    • (R)-2-ISOBUTYLSUCCINIC ACID-1-METHYL ESTER
    • Butanedioic acid,2-(2-methylpropyl)-, 1-methyl ester, (2R)-
    • (R)-3-METHOXYCARBONYL-5-METHYLHEXANOIC ACID
    • (R)-2-Isobutylsuccinic acid-1-Methyl ester, (98% ee)
    • (R)-2-ISOBUTYLSUCCINIC ACID-1-METHYL ESTER, 95%, (98% EE)
    • (R)-(+)-2-Isobutylsuccinic acid 1-methyl ester, 98+%, ee 98+%
    • (R)-(+)-2-Isobutylsuccinic acid 1-methyl ester
    • SCHEMBL1177029
    • (R)-2-isobutyl succinic acid 1-methyl ester
    • MFCD01091032
    • (S)-3-Methoxycarbonyl-5-methylhexanoic acid
    • (3R)-3-methoxycarbonyl-5-methylhexanoic acid
    • (3R)-3-(METHOXYCARBONYL)-5-METHYLHEXANOIC ACID
    • AJNNFMRCMKGYHA-SSDOTTSWSA-N
    • 130165-76-3
    • Inchi： 1S/C9H16O4/c1-6(2)4-7(5-8(10)11)9(12)13-3/h6-7H,4-5H2,1-3H3,(H,10,11)/t7-/m1/s1
    • InChI Key： AJNNFMRCMKGYHA-SSDOTTSWSA-N
    • SMILES： O(C)C([C@@H](CC(=O)O)CC(C)C)=O

Computed Properties

  • Exact Mass: 188.10500
  • Monoisotopic Mass: 187.097034
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.4
  • XLogP3: 1.3

Experimental Properties

  • Density: 1.0725 (rough estimate)
  • Boiling Point: 243.23°C (rough estimate)
  • Flash Point: 108°C
  • Refractive Index: 1.4240 (estimate)
  • PSA: 63.60000
  • LogP: 1.29640

(R)-3-(Methoxycarbonyl)-5-methylhexanoic acid Security Information

  • Safety Instruction： S24/25
  • Storage Condition：Cold storage (+4 ° C)
  • Safety Term：S24/25

(R)-3-(Methoxycarbonyl)-5-methylhexanoic acid Customs Data

  • HS CODE：2918990090
  • Customs Data：

    China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

(R)-3-(Methoxycarbonyl)-5-methylhexanoic acid Production Method

(R)-3-(Methoxycarbonyl)-5-methylhexanoic acid Related Literature

130165-76-3 ((R)-3-(Methoxycarbonyl)-5-methylhexanoic acid) Related Products

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